Cas no 73232-02-7 (2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-)

73232-02-7 structure
Product name:2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
- ethyl 3-cyclohexylbut-2-enoate
- 73232-02-7
- SCHEMBL6526079
- DTXSID80741388
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- Inchi: InChI=1S/C12H20O2/c1-3-14-12(13)9-10(2)11-7-5-4-6-8-11/h9,11H,3-8H2,1-2H3
- InChI Key: QYHINSWQNUZZDQ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C=C(C)C1CCCCC1
Computed Properties
- Exact Mass: 196.146329876g/mol
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Related Literature
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1. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
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Jingxiang Pang RSC Adv., 2019,9, 20982-20988
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Pawan Kumar,Rubina G. Parmar,Christopher R. Brown,Jennifer L. S. Willoughby,Donald J. Foster,I. Ramesh Babu,Sally Schofield,Vasant Jadhav,Klaus Charisse,Jayaprakash K. Nair,Kallanthottathil G. Rajeev,Martin A. Maier,Martin Egli,Muthiah Manoharan Chem. Commun., 2019,55, 5139-5142
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